5,6,7,8-Tetrahydropyrido[4,3-c]pyridazine;dihydrochloride

• IUPAC Name: 5,6,7,8-tetrahydropyrido[4,3-c]pyridazine;dihydrochloride
• InChI: InChI=1S/C7H9N3.2ClH/c1-4-9-10-7-2-3-8-5-6(1)7;;/h1,4,8H,2-3,5H2;2*1H
• InChI Key: XQVNJTDKCZLTBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N=NC=C2.Cl.Cl
• Molecular Formula: C7H11Cl2N3
• Molecular Weight: 208.09 g/mol
• CAS RN: 2287299-40-3

Description

5,6,7,8-Tetrahydropyrido[4,3-c]pyridazine;dihydrochloride is a chemical compound with the empirical formula C7H9N3·2HCl. It has a molecular weight of 208.09. It is a member of the pyrimidine class of compounds.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazine;dihydrochloride and related compounds has been reported in the literature. These compounds have been used as starting materials for the multi-step synthesis of tetrahydropteroic acid derivatives.

Molecular Structure Analysis

The molecular structure of 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazine;dihydrochloride can be represented by the SMILES string C1(CCNC2)=C2C=NC=N1.Cl.Cl. The InChI key for this compound is WLSBRWTXCPUJMN-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is a powder with a melting point of 206-211 °C (decomposition). It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Microwave-assisted Synthesis

One study delves into the microwave-assisted synthesis of 3,6-di(pyridin-2-yl)pyridazines, highlighting the metal-coordinating ability of these compounds to form gridlike metal complexes with copper(I) or silver(I) ions. This process significantly accelerates the cycloaddition reactions involved, offering a more efficient route for synthesizing substituted pyridazines (Hoogenboom, Moore, & Schubert, 2006).

Synthesis and Structure Analysis

Another research focuses on the synthesis and structural analysis of a specific pyridazine derivative, which emphasizes the pharmaceutical importance of such heterocyclic compounds. This study includes DFT calculations, Hirshfeld surface studies, and energy frameworks to understand the intermolecular interactions and packing of molecules (Sallam et al., 2021).

Antimicrobial Evaluation

The synthesis and antimicrobial evaluation of new pyrimidines and condensed pyrimidines reveal the potential of pyridazine derivatives in developing antimicrobial agents. This study provides insights into the chemical reactions and biological evaluations necessary for discovering new pharmaceutical compounds (Abdelghani et al., 2017).

Hydrogen Bonding and Intermolecular Interactions

Research on energetic multi-component molecular solids of tetrafluoroterephthalic acid with various aza compounds, including pyridazine derivatives, showcases the significance of hydrogen bonds and weak intermolecular interactions in forming supramolecular structures. This study provides valuable insights into the assembly of molecules into larger architectures (Wang et al., 2014).

Lead-Oriented Scaffold Development

A specific study on the derivatives of 5,6,7,8-tetrahydropyrido[4,3-c]pyridazine focuses on developing a lead-oriented scaffold with two diversity points, demonstrating a methodological approach to synthesizing these compounds starting from 4-piperidone derivatives. This research underscores the potential of pyridazine derivatives in medicinal chemistry and drug development (Borisov et al., 2013).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It may cause respiratory irritation. The safety pictograms associated with this compound are GHS07.

Future Directions

The future directions for the use of 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazine;dihydrochloride and similar compounds could involve their use as mTOR kinase and PI3 kinase inhibitors. These compounds could potentially be used in the treatment of diseases related to these kinases.